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Compound of Interest

Compound Name: DDP-38003 trihydrochloride

Cat. No.: B1150414 Get Quote

Essential Safety and Handling Guide for DDP-
38003 Trihydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling and disposal of DDP-38003 trihydrochloride, a novel,

orally available inhibitor of histone lysine-specific demethylase 1A (KDM1A/LSD1)[1][2][3][4].

Adherence to these procedures is critical for laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)
When handling DDP-38003 trihydrochloride, comprehensive personal protective equipment is

required to minimize exposure risk. The following table summarizes the necessary PPE.
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Body Part Required PPE Specifications

Eyes Safety Glasses/Goggles

Must be worn to prevent eye

contact. If contact lenses are

worn, an eye-wash station

should be readily

accessible[5].

Hands Chemical-resistant gloves To prevent skin contact.

Body Laboratory Coat
To protect against accidental

spills.

Respiratory Appropriate Respirator

Use in areas with adequate

ventilation. Avoid breathing

dust, vapors, or mist[5].

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial. The following procedural steps

provide direct guidance for operational questions.

Handling and Storage:

Ventilation: Always handle DDP-38003 trihydrochloride in a well-ventilated area, preferably

within a chemical fume hood to avoid inhalation of dust or aerosols[5].

Avoid Contact: Prevent direct contact with skin, eyes, and clothing[5].

Storage: Keep the container tightly sealed in a cool, well-ventilated place. For optimal

stability, recommended storage is at 4°C under nitrogen. If dissolved in a solvent, store at

-80°C for up to 6 months or -20°C for up to 1 month, under nitrogen[1][5].

Accidental Release Measures:

Evacuate: In case of a spill, evacuate personnel to a safe area[5].

Ventilate: Ensure the area is well-ventilated[5].
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Containment: Prevent further leakage or spillage. Keep the product away from drains and

water sources[5].

Cleanup: Use full personal protective equipment. For liquid spills, absorb with a finely-

powdered liquid-binding material like diatomite. For solid spills, carefully sweep or scoop up

the material. Decontaminate surfaces by scrubbing with alcohol[5].

First Aid Procedures:

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with

fingers. Remove contact lenses if present. Seek prompt medical attention[5].

Skin Contact: Rinse the affected skin area thoroughly with plenty of water. Remove

contaminated clothing and shoes. Call a physician[5].

Inhalation: Move the individual to fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation[5].

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention[5].

Disposal:

Dispose of contaminated material and the compound itself in accordance with all applicable

federal, state, and local environmental regulations. This typically involves disposal as

hazardous waste.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling DDP-38003
trihydrochloride from reception to disposal, emphasizing key safety checkpoints.
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Safe Handling Workflow for DDP-38003 Trihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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